Cas no 331846-93-6 ((S)-3-Amino-4-(m-tolyl)butanoic acid hydrochloride)

• Product Name: (S)-3-Amino-4-(m-tolyl)butanoic acid hydrochloride
• CAS No: 331846-93-6
• MF: C₁₁H₁₆ClNO₂
• MW: 229.703242301941
• MDL: MFCD01861022
• CID: 3163114
• PubChem ID: 2761601
• Update Time: 2025-10-29

(S)-3-Amino-4-(m-tolyl)butanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3S)-3-Amino-4-(3-methylphenyl)butanoic acid--hydrogen chloride (1/1)
• CS-0327790
• AC-22228
• 3-Methyl-L-beta-homophenylalanine hydrochloride
• (S)-3-Amino-4-(m-tolyl)butanoic acid hydrochloride
• (3S)-3-amino-4-(3-methylphenyl)butanoic acid;hydrochloride
• (S)-3-AMINO-4-(3-METHYLPHENYL)-BUTYRIC ACID-HCL
• 270062-92-5
• (S)-3-Amino-4-(3-methyl-phenyl)-butyric acid HCl
• (S)-3-amino-4-m-tolylbutanoic acid hydrochloride
• 331846-93-6
• (S)-3-Amino-4-(3-methyl-phenyl)-butyric acid-HCl
• FD10051
• DTXSID40375840
• AS-48782
• (S)-3-AMINO-4-(3-METHYLPHENYL)BUTANOIC ACID HYDROCHLORIDE
• (3S)-3-amino-4-(3-methylphenyl)butanoic Acid Hydrochloride
• AKOS016843700
• MFCD01861022

• MDL： MFCD01861022
• Inchi： 1S/C11H15NO2.ClH/c1-8-3-2-4-9(5-8)6-10(12)7-11(13)14;/h2-5,10H,6-7,12H2,1H3,(H,13,14);1H/t10-;/m0./s1
• InChI Key： CQHTUCDBCBKMKL-PPHPATTJSA-N
• SMILES： Cl.OC(C[C@H](CC1C=CC=C(C)C=1)N)=O

Computed Properties

• Exact Mass: 229.0869564g/mol
• Monoisotopic Mass: 229.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų

Additional information on (S)-3-Amino-4-(m-tolyl)butanoic acid hydrochloride

(S)-3-Amino-4-(m-tolyl)butanoic Acid Hydrochloride: A Comprehensive Overview

The compound (S)-3-Amino-4-(m-tolyl)butanoic acid hydrochloride (CAS No: 331846-93-6) is a significant molecule in the field of organic chemistry, particularly in the synthesis of bioactive compounds and pharmaceutical intermediates. This compound is characterized by its chiral center at the third carbon atom, which imparts its S-configuration, a critical feature for its biological activity and selectivity in various applications.

Structure and Synthesis

The molecular structure of (S)-3-Amino-4-(m-tolyl)butanoic acid hydrochloride consists of a butanoic acid backbone with an amino group at the third carbon and an m-tolyl group at the fourth carbon. The hydrochloride salt form is commonly used to stabilize the amino group, ensuring optimal solubility and reactivity during synthesis and purification processes.

Recent advancements in asymmetric synthesis have enabled the efficient production of this compound with high enantiomeric excess (ee). Researchers have employed various chiral catalysts, such as proline derivatives and organocatalysts, to achieve selective formation of the S-enantiomer. These methods not only enhance yield but also reduce environmental impact by minimizing waste and energy consumption.

Biological Activity and Applications

(S)-3-Amino-4-(m-tolyl)butanoic acid hydrochloride has demonstrated potent biological activity in several therapeutic areas. For instance, studies have shown that this compound exhibits antimicrobial properties, making it a promising candidate for the development of novel antibiotics. Additionally, its ability to modulate enzyme activity has led to its exploration in the treatment of metabolic disorders such as diabetes and obesity.

In the field of drug discovery, this compound serves as a valuable intermediate for constructing complex molecules with intricate stereochemistry. Its role as a building block in peptide synthesis has further expanded its utility in designing bioactive agents with enhanced pharmacokinetic profiles.

Recent Research Highlights

Recent research has focused on leveraging the unique properties of (S)-3-Amino-4-(m-tolyl)butanoic acid hydrochloride to address emerging challenges in medicine and biotechnology. For example, scientists have explored its potential as a chiral auxiliary in asymmetric catalysis, enabling the synthesis of enantioselective pharmaceuticals with unprecedented efficiency.

In another groundbreaking study, researchers utilized this compound to develop a novel class of neuroprotective agents targeting neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The compound's ability to cross the blood-brain barrier and interact with key neuronal pathways has positioned it as a leading candidate for preclinical testing.

Furthermore, advancements in computational chemistry have allowed for detailed molecular modeling of (S)-3-Amino-4-(m-tolyl)butanoic acid hydrochloride, providing insights into its binding affinity and selectivity towards various biological targets. These computational studies complement experimental data, accelerating drug discovery efforts and reducing reliance on time-consuming trial-and-error approaches.

Conclusion

In summary, (S)-3-Amino-4-(m-tolyl)butanoic acid hydrochloride (CAS No: 331846-93-6) is a versatile compound with immense potential in organic synthesis, drug discovery, and biotechnology. Its unique structure, combined with recent breakthroughs in synthetic methodologies and biological applications, underscores its importance as a key molecule in modern chemical research.